5-(methoxymethyl)-N-[3-(methylthio)propyl]pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-(methoxymethyl)-N-(3-methylsulfanylpropyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C12H18N4OS/c1-17-9-10-8-12(13-5-3-7-18-2)16-11(15-10)4-6-14-16/h4,6,8,13H,3,5,7,9H2,1-2H3
• InChI Key: JREBVZWFHHAKME-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC2=CC=NN2C(=C1)NCCCSC
• Molecular Formula: C12H18N4OS
• Molecular Weight: 266.37 g/mol

Description

5-(methoxymethyl)-N-[3-(methylthio)propyl]pyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C12H18N4OS and its molecular weight is 266.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 266.12013238 g/mol and the complexity rating of the compound is 244. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

This compound is involved in the synthesis and characterization of pyrazole and pyrazolopyrimidine derivatives. For instance, studies have synthesized and characterized compounds with structural similarities, focusing on their potential for various biological activities. These synthesized compounds are characterized using techniques like FT-IR, UV–visible spectroscopy, proton NMR spectroscopy, mass spectroscopy, and single crystal X-ray crystallography, revealing their complex structures and potential as pharmacophores (Titi et al., 2020).

Biological Activities

Research into pyrazolopyrimidine derivatives often explores their potential biological activities, including antitumor, antifungal, antibacterial, anti-inflammatory, and anti-cancer properties. For example, certain pyrazolo[1,5-a]pyrimidine derivatives synthesized under ultrasound irradiation have shown promising anti-inflammatory and anti-cancer activities (Kaping et al., 2016). Another study highlighted the synthesis of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, which were investigated for their cytotoxicity against various human cancer cell lines, discussing structure–activity relationships (Hassan et al., 2015).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal potentials of these compounds are also a significant area of interest. Research demonstrates the synthesis of new compounds with pyrazolopyrimidine backbones that exhibit significant antibacterial activity. Such studies often aim to develop new chemical entities that can serve as potent antimicrobial and antifungal agents, with some compounds showing moderate activity against specific strains (Rahmouni et al., 2014).

Pharmaceutical Applications

In the pharmaceutical realm, pyrazolo[1,5-a]pyrimidine derivatives are explored for their therapeutic potentials, such as in the treatment of Mycobacterium tuberculosis by inhibiting ATP synthase, highlighting their significance in developing treatments for infectious diseases (Sutherland et al., 2022). Additionally, their utility in creating anti-inflammatory compounds has been documented, with novel syntheses leading to compounds that exhibit considerable anti-inflammatory activities (Yewale et al., 2012).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activity, particularly in relation to neurodegenerative disorders. Additionally, further optimization of the synthesis process could be explored.